5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C15H10Cl2FN5O/c16-9-6-5-8(7-10(9)17)23-14(19)13(21-22-23)15(24)20-12-4-2-1-3-11(12)18/h1-7H,19H2,(H,20,24)
• InChI Key: PZDFQCXSAJNEMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(N(N=N2)C3=CC(=C(C=C3)Cl)Cl)N)F
• Molecular Formula: C15H10Cl2FN5O
• Molecular Weight: 366.2 g/mol

Description

Synthesis Analysis

Triazole derivatives, including compounds similar to 5-amino-1-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide, are synthesized through various methods. One approach involves the ruthenium-catalyzed cycloaddition of N-Boc ynamides with azides, leading to triazole scaffolds with complete regiocontrol for the preparation of peptidomimetics or biologically active compounds based on the triazole core (Ferrini et al., 2015). Another method is the microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions, which facilitates the regioselective synthesis of triazole derivatives (Moreno-Fuquen et al., 2019).

Molecular Structure Analysis

The crystal structure analysis of triazole derivatives reveals detailed insights into their molecular conformation and intermolecular interactions. For instance, the crystal structure of a related compound, 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, was determined, highlighting its potential inhibitory effects against cancer cell proliferation (Hao et al., 2017).

Chemical Reactions and Properties

Triazole derivatives undergo various chemical reactions, including the Dimroth rearrangement, which influences their chemical properties and potential applications. The synthesis of 5-amino-1,2,3-triazole-4-carboxylates demonstrates this adaptability for creating triazole-based scaffolds beyond the Dimroth rearrangement, indicating their utility in generating compounds with significant biological activity (Ferrini et al., 2015).